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Compound of Interest

Compound Name: 2-Pentylpyridine

Cat. No.: B1580524

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pyridine and its derivatives are fundamental scaffolds in the synthesis of a wide array of
bioactive molecules, including pharmaceuticals and agrochemicals. The functionalization of the
pyridine ring allows for the precise tuning of a compound's physicochemical properties and
biological activity. 2-Alkylpyridines, such as 2-pentylpyridine, serve as valuable starting
materials and intermediates in these synthetic endeavors. While direct and extensive
documentation of 2-pentylpyridine in the synthesis of commercial pharmaceuticals is limited,
its structural motif is representative of precursors used in the production of vital agrochemicals.

This document provides a detailed overview of the synthetic utility of 2-alkylpyridines, using the
well-established synthesis of the organophosphate insecticide Chlorpyrifos as a representative
example. The protocols and data presented herein are analogous to the potential applications
of 2-pentylpyridine and other 2-alkylpyridines in the broader field of bioactive compound
synthesis.

Physicochemical Properties of 2-Pentylpyridine

A thorough understanding of the physical and chemical properties of an intermediate is crucial
for its effective use in synthesis.
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Property Value Reference
Molecular Formula C1oH1sN [1]
Molecular Weight 149.23 g/mol [1]

Boiling Point 102-107 °C [1][2]
Density 0.897 g/mL at 25 °C [1112]
Refractive Index n20/D 1.488 [1][2]

Appearance

Colorless to pale yellow liquid [3]

Solubility

Moderately soluble in water;

soluble in organic solvents

Spectroscopic Data for 2-Pentylpyridine

Technique

Key Data

H NMR (CDCls, 400 MHz)

6 8.52 (d, 1H), 7.57 (id, 1H), 7.08 (d, 1H), 7.06
(dd, 1H), 2.78 (t, 2H), 1.72 (quint, 2H), 1.34
(sext, 2H), 0.90 (t, 3H)

13C NMR (CDCls, 100.40 MHz)

0 162.6, 149.2, 136.2, 122.7, 120.8, 38.4, 31.6,
29.6, 22.5,14.0

IR (Neat)

2955, 2929, 2858, 1592, 1571, 1469, 1434, 750

cm~?

Application Example: Synthesis of Chlorpyrifos
from a 2-Alkylpyridine Precursor

The synthesis of Chlorpyrifos, a broad-spectrum insecticide, provides a practical example of
how a simple 2-alkylpyridine, in this case, 2-picoline (2-methylpyridine), can be transformed

into a complex, commercially significant molecule. The following sections detail the synthetic

pathway, experimental protocols, and mechanism of action. This synthesis serves as a model
for the potential synthetic routes that could be employed with 2-pentylpyridine as the starting

material.
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Synthetic Pathway Overview

The overall synthesis of Chlorpyrifos from 2-picoline involves a multi-step process, beginning
with the chlorination of the pyridine ring and the methyl group, followed by hydrolysis and
subsequent phosphorylation.

(2-Mze-tﬁ’1lyclzl;/rr]i?:1ine) ChIorinationHZ-ChI0r0-6-(trichIoromethyl)pyridine)—b(HydrolysisH3,5,6-TrichIor0-2-pyridinolHPhosphowlation Chlorpyrifos
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-Pentylpyridine as a
Versatile Intermediate in Chemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1580524+#using-2-pentylpyridine-as-an-
intermediate-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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